Cas no 19961-73-0 (Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI))

Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI) structure
19961-73-0 structure
Product Name:Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI)
CAS No:19961-73-0
MF:C12H14N2O4
MW:250.250563144684
CID:226709
PubChem ID:312453
Update Time:2025-04-19

Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI)
    • NSC-222552
    • [3-(prop-2-enoxycarbonylamino)phenyl] N-methylcarbamate
    • NSC222552
    • DTXSID50310126
    • 19961-73-0
    • Inchi: 1S/C12H14N2O4/c1-3-7-17-12(16)14-9-5-4-6-10(8-9)18-11(15)13-2/h3-6,8H,1,7H2,2H3,(H,13,15)(H,14,16)
    • InChI Key: HXMYPPHDBVVEBP-UHFFFAOYSA-N
    • SMILES: O(C(NC)=O)C1=CC=CC(=C1)NC(=O)OCC=C

Computed Properties

  • Exact Mass: 250.09542
  • Monoisotopic Mass: 250.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 76.66

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